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Compound of Interest

Compound Name: Erythromycin Thiocyanate

Cat. No.: B1221923 Get Quote

Introduction

Erythromycin is a broad-spectrum macrolide antibiotic produced by the actinomycete

Saccharopolyspora erythraea (formerly Streptomyces erythraeus).[1][2] Erythromycin
Thiocyanate is the thiocyanate salt form of Erythromycin.[3] Its primary mechanism of action

involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit,

which prevents bacterial growth and replication.[4][5][6] This makes it a critical tool in various

research applications, including antimicrobial studies, and as a raw material for the synthesis of

other antibiotics like azithromycin and clarithromycin.[5][7] These notes provide detailed

protocols for the preparation and storage of Erythromycin Thiocyanate stock solutions for

laboratory use.

Physicochemical and General Data
Erythromycin Thiocyanate is typically supplied as a white or off-white crystalline powder.[3] It

is essential to handle the compound in accordance with safety data sheets, using personal

protective equipment, as it can be harmful if swallowed, inhaled, or in contact with skin.[8]
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Property Data Citations

CAS Number 7704-67-8 [3][8][9][10][11]

Molecular Formula C₃₇H₆₇NO₁₃ • HSCN [3][9]

Molecular Weight 793.02 g/mol [3][4][9][11]

Appearance
White or off-white fine needle

or crystalline powder
[3][12]

Melting Point 166-167 °C [8][10]

Purity ≥98% [9]

Solubility of Erythromycin Thiocyanate
The solubility of Erythromycin Thiocyanate is a critical factor in preparing concentrated stock

solutions. It exhibits good solubility in alcohols and DMSO, but is only slightly soluble in water.

[3][12][13] For high-concentration stocks, the use of fresh, anhydrous DMSO is recommended,

as hygroscopic (moisture-absorbing) DMSO can reduce the solubility of the compound.[1][4]

Solvent Solubility Citations

Dimethyl Sulfoxide (DMSO) 100 mg/mL (126.10 mM) [1][4]

Ethanol Soluble / Very Soluble [3][13]

Methanol Very Soluble [13]

Propylene Glycol Easily Soluble [12]

Water Slightly Soluble [12][13]

Chloroform Slightly Soluble [13]

Ether Slightly Soluble [12]

Note: A detailed study has shown that solubility in alcohol-based solvents is markedly higher

than in ester solvents and water, and generally increases with temperature.[14]
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Experimental Protocols: Stock Solution Preparation
Safety Precautions:

Always handle Erythromycin Thiocyanate powder in a well-ventilated area or a chemical

fume hood.[15]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[16][17]

Refer to the Safety Data Sheet (SDS) for complete handling and hazard information.[8][15]

[16][17][18]

Protocol 3.1: Preparation of 50 mg/mL Stock Solution in Ethanol

This protocol is suitable for applications where ethanol is a compatible solvent.

Materials:

Erythromycin Thiocyanate powder (CAS 7704-67-8)

95% Ethanol (EtOH), sterile

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile syringe filter (0.22 µm) for sterilization

Sterile microcentrifuge tubes for aliquots

Procedure:

Aseptically weigh 50 mg of Erythromycin Thiocyanate powder and transfer it to a sterile 15

mL conical tube.

Add 1 mL of 95% ethanol to the tube.
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Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (37°C) may aid dissolution if necessary.

(Optional but recommended) Sterilize the stock solution by passing it through a 0.22 µm

syringe filter into a new sterile tube.

Aliquot the solution into smaller, single-use volumes (e.g., 50-100 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Clearly label all tubes with the compound name, concentration, solvent, and date of

preparation.

Store aliquots as recommended in Section 4.

Protocol 3.2: Preparation of 100 mg/mL Stock Solution in DMSO

This protocol is ideal for achieving a high-concentration stock solution.

Materials:

Erythromycin Thiocyanate powder (CAS 7704-67-8)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile conical tubes (e.g., 15 mL)

Vortex mixer or sonicator

Sterile microcentrifuge tubes for aliquots

Procedure:

Aseptically weigh 100 mg of Erythromycin Thiocyanate powder and transfer it to a sterile

conical tube.

Add 1 mL of anhydrous DMSO. Use a newly opened bottle of DMSO to ensure minimal

water content.[1][4]
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Cap the tube tightly and vortex. If dissolution is difficult, use an ultrasonic bath for a few

minutes.[1]

As DMSO is a powerful solvent, filter sterilization is often unnecessary if sterile technique is

followed.

Aliquot the solution into sterile, single-use microcentrifuge tubes.

Clearly label all tubes with the necessary information.

Store aliquots as recommended in Section 4.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of Erythromycin Thiocyanate.

Form
Storage
Temperature

Duration Notes Citations

Solid Powder 2°C to 8°C Long-term

Store in a tightly

closed container

in a dry, cool

place.

[15][16]

Solid Powder ≤30°C Mid-term
Keep away from

moisture.
[3]

Stock Solution in

Solvent
-20°C 1 month

Sealed storage,

away from

moisture.

[8]

Stock Solution in

Solvent
-80°C 6 months

Preferred for

long-term

stability.

[8]

Note: Some protocols for the erythromycin base suggest storage at -20°C for up to one year,

but stability may vary with the thiocyanate salt and solvent used.[19][20] It is recommended to

follow the shorter, more conservative guidelines for stock solutions to ensure efficacy.
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Mechanism of Action and Applications
Erythromycin Thiocyanate inhibits bacterial protein synthesis by binding to the 50S ribosomal

subunit, thereby blocking the translocation step of peptide chain elongation.[1][3][6] This

targeted action makes it effective against a wide range of bacteria and useful in various

research contexts.

Key Research Applications:

Antimicrobial Susceptibility Testing: Used as a reference antibiotic against Gram-positive and

some Gram-negative bacteria.[3]

Mechanism of Action Studies: Employed in research to understand bacterial protein

synthesis and macrolide resistance.[5]

Veterinary Pharmaceutical Research: A common agent for treating bacterial infections in

animals.[5]

Other Research: Has been investigated for potential neuroprotective and antitumor effects.

[1]
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Diagram 1. Erythromycin Thiocyanate inhibits bacterial protein synthesis.

Experimental Workflow Diagram
The following diagram outlines the general workflow for preparing a sterile stock solution of

Erythromycin Thiocyanate.
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Workflow for Erythromycin Thiocyanate Stock Solution Preparation
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Diagram 2. A generalized workflow for preparing stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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